Cas no 114041-03-1 (fisetin 7-ethyl ether)

fisetin 7-ethyl ether structure
fisetin 7-ethyl ether structure
Product Name:fisetin 7-ethyl ether
CAS No:114041-03-1
MF:C17H14O6
MW:314.289465427399
CID:2007858
PubChem ID:13940734
Update Time:2025-04-21

fisetin 7-ethyl ether Chemical and Physical Properties

Names and Identifiers

    • fisetin 7-ethyl ether
    • 2-(3,4-dihydroxyphenyl)-7-ethoxy-3-hydroxychromen-4-one
    • 114041-03-1
    • 2-(3,4-Dihydroxyphenyl)-7-ethoxy-3-hydroxy-4H-1-benzopyran-4-one
    • 2-(3,4-dihydroxyphenyl)-7-ethoxy-3-hydroxy-4H-chromen-4-one
    • DTXSID10552944
    • Inchi: 1S/C17H14O6/c1-2-22-10-4-5-11-14(8-10)23-17(16(21)15(11)20)9-3-6-12(18)13(19)7-9/h3-8,18-19,21H,2H2,1H3
    • InChI Key: HWUIYLCRDRBZIO-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(C2C=CC(=CC1=2)OCC)=O)O)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 314.07903816g/mol
  • Monoisotopic Mass: 314.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 96.2Ų
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent